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Compound of Interest

Compound Name: Benzeneselenol

Cat. No.: B1242743 Get Quote

CAS Number: 645-96-5 Molecular Formula: C₆H₆Se

This technical guide provides an in-depth overview of benzeneselenol (also known as

selenophenol), a pivotal organoselenium compound in research and development. Tailored for

researchers, scientists, and professionals in drug development, this document outlines its

chemical properties, synthesis protocols, and significant biological activities, with a focus on its

role as an antioxidant.

Core Chemical and Physical Properties
Benzeneselenol is a colorless, malodorous liquid that serves as the selenium analog of

phenol.[1] It is a valuable reagent in organic synthesis, primarily utilized for the introduction of

the phenylseleno group into organic molecules.[2][3] Due to its sensitivity to air, it is often

prepared in situ for immediate use in subsequent reactions.[1]
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Property Value Reference

CAS Number 645-96-5 [1][2][4][5][6][7]

Molecular Formula C₆H₆Se [1][2][4][5][6]

Molar Mass 157.07 g/mol [2][5][6][7]

Appearance Colorless liquid [1][2]

Density 1.479 g/cm³ [1][2]

Boiling Point 71-72 °C at 18 mmHg [1][2]

Acidity (pKa) 5.9 [1][6]

Solubility

Slightly soluble in water;

soluble in most organic

solvents

[1][2]

Synthesis of Benzeneselenol: Experimental
Protocol
The most common and reliable method for the synthesis of benzeneselenol is through the

reaction of a Grignard reagent with elemental selenium, followed by acidification.[1][2]

Materials and Equipment:
Bromobenzene

Magnesium turnings

Anhydrous diethyl ether

Powdered black selenium (dry)

Hydrochloric acid (concentrated)

Calcium chloride (anhydrous)

Three-necked round-bottom flask
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Reflux condenser

Dropping funnel

Stirring apparatus

Heating mantle

Separatory funnel

Distillation apparatus

Inert gas supply (e.g., nitrogen or argon)

Procedure:
Preparation of Phenylmagnesium Bromide: In a flame-dried three-necked flask under an

inert atmosphere, prepare phenylmagnesium bromide from bromobenzene (0.5 mole) and

magnesium turnings (0.5 gram atom) in anhydrous diethyl ether (500 mL).

Reaction with Selenium: To the freshly prepared Grignard reagent, add dry, powdered black

selenium (0.48 gram atom) portion-wise at a rate that maintains a gentle reflux. Continue

stirring for an additional 30 minutes after the addition is complete.[4]

Hydrolysis: Pour the reaction mixture onto cracked ice (approximately 600 g). Carefully add

concentrated hydrochloric acid (75 mL) with stirring.[4]

Extraction: Transfer the mixture to a separatory funnel. Separate the aqueous layer and

extract it once with diethyl ether (250 mL).[4]

Drying and Isolation: Combine the organic layers and dry over anhydrous calcium chloride.

Remove the ether by distillation at atmospheric pressure.[4]

Purification: Distill the residue under reduced pressure. Collect the fraction boiling at 57–59

°C/8 mmHg or 84–86 °C/25 mmHg to obtain pure benzeneselenol.[4]

Logical Relationship: Synthesis of Benzeneselenol
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Caption: Synthesis of benzeneselenol from phenylmagnesium bromide and selenium.

Reactivity and Applications in Organic Synthesis
Benzeneselenol is a potent nucleophile, especially in its deprotonated form (PhSe⁻).[2] A key

aspect of its reactivity is its facile oxidation in the presence of air to form diphenyl diselenide

(PhSeSePh), which appears as a yellow impurity in samples of benzeneselenol.[1][2] This

reactivity is attributed to the relatively weak Se-H bond.[1] The diselenide can be readily

reduced back to the selenol.

Its nucleophilic character is harnessed in a variety of organic transformations, including the

synthesis of more complex organoselenium compounds.[5] It serves as a precursor for the

generation of the phenylseleno radical (PhSe•), which is a key intermediate in certain radical

cyclization and addition reactions.

Biological Activity and Antioxidant Properties
The biological significance of organoselenium compounds, including benzeneselenol, is
largely attributed to their antioxidant capabilities.[5] Many of these compounds, most notably

ebselen, are known to mimic the activity of the selenoenzyme glutathione peroxidase (GPx).[8]

[9] This enzyme plays a crucial role in the detoxification of reactive oxygen species (ROS),

such as hydrogen peroxide, thereby protecting cells from oxidative damage.[8][10]
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The catalytic cycle of GPx mimicry involves the oxidation of the selenol (R-SeH) by a

hydroperoxide to a selenenic acid (R-SeOH). The selenenic acid then reacts with a thiol, such

as glutathione (GSH), to form a selenenyl sulfide (R-Se-SG). Subsequent reaction with another

molecule of GSH regenerates the selenol and produces oxidized glutathione (GSSG).[11] This

process effectively detoxifies the hydroperoxide at the expense of GSH. The potent antioxidant

activity of benzeneselenol and related compounds makes them interesting candidates for the

development of therapeutic agents against conditions associated with oxidative stress, such as

neurodegenerative diseases and cardiovascular disorders.[5]
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Caption: Catalytic cycle of benzeneselenol as a glutathione peroxidase mimic.

Role in Drug Development
The unique chemical and biological properties of benzeneselenol and its derivatives have

positioned them as valuable scaffolds in medicinal chemistry.[5] Their antioxidant and anti-

inflammatory properties are being explored for therapeutic applications in a range of diseases.

[5] The ability of organoselenium compounds to modulate cellular redox states makes them

attractive for targeting diseases with an underlying oxidative stress component. Furthermore,

the incorporation of selenium into drug candidates can significantly alter their pharmacokinetic

and pharmacodynamic profiles, offering a strategy for the development of novel therapeutics.

[12] Research is ongoing to synthesize and evaluate new organoselenium compounds with

enhanced efficacy and reduced toxicity for potential use in treating cancer and infectious

diseases.[5][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzeneselenol - Wikipedia [en.wikipedia.org]

2. Benzeneselenol [chemeurope.com]

3. Benzeneselenol | C6H6Se | CID 69530 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Organic Syntheses Procedure [orgsyn.org]

5. Buy Benzeneselenol | 645-96-5 [smolecule.com]

6. Organoselenium chemistry - Wikipedia [en.wikipedia.org]

7. Organic Syntheses Procedure [orgsyn.org]

8. Ebselen, a selenoorganic compound as glutathione peroxidase mimic - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. Modeling the mechanism of the glutathione peroxidase mimic ebselen - PubMed
[pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1242743?utm_src=pdf-body
https://www.benchchem.com/product/b1242743?utm_src=pdf-body
https://www.smolecule.com/products/s631936
https://www.smolecule.com/products/s631936
https://www.mdpi.com/2673-9879/2/4/36
https://www.smolecule.com/products/s631936
https://www.mdpi.com/2673-9879/2/4/36
https://www.benchchem.com/product/b1242743?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Benzeneselenol
https://www.chemeurope.com/en/encyclopedia/Benzeneselenol.html
https://pubchem.ncbi.nlm.nih.gov/compound/Benzeneselenol
http://www.orgsyn.org/demo.aspx?prep=CV3P0771
https://www.smolecule.com/products/s631936
https://en.wikipedia.org/wiki/Organoselenium_chemistry
http://orgsyn.org/demo.aspx?prep=cv6p0533
https://pubmed.ncbi.nlm.nih.gov/8458589/
https://pubmed.ncbi.nlm.nih.gov/8458589/
https://pubmed.ncbi.nlm.nih.gov/22059718/
https://pubmed.ncbi.nlm.nih.gov/22059718/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Chemistry Related to the Catalytic Cycle of the Antioxidant Ebselen - PMC
[pmc.ncbi.nlm.nih.gov]

11. tmrjournals.com [tmrjournals.com]

12. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Benzeneselenol: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1242743#benzeneselenol-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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